Cas no 1326-03-0 (Pigment Violet 1)

• Product name: Pigment Violet 1
• CAS No: 1326-03-0
• MF: C₂₈H₃₅MoN₂O₁₃PS
• MW: 766.56187081337
• MDL: MFCD02752102
• CID: 41256
• PubChem ID: 53488178

Pigment Violet 1 Chemical and Physical Properties

Names and Identifiers

• Pigment Violet 1
• FAST ROSE LAKE B
• C.I. PIGMENT VIOLET 1
• FAST ROSE TONER
• 3263 Fast Rose Toner
• C.I. pigment violet 1.
• Magenta Lake B
• Permanent Magenta Tone
• PIGMENT VIOLET
• PV1 RHODAMINE VIOLET BS
• Rhodamine B Lake
• Violet Solfort B
• C.I. 45170:2
• 9-(2-Carboxyphenyl)-3,6-bis(diethylamino)-xanthylium molybdatetungstatephosphate
• Violet Solfort B
• AKOS015913876
• 1326-03-0
• [9-(2-carboxyphenyl)-6-(diethylamino)xanthen-3-ylidene]-diethylazanium;dihydrogen phosphate;dioxomolybdenum;sulfuric acid
• MFCD02752102

• MDL： MFCD02752102
• Inchi： 1S/2C28H30N2O3.Mo.H3O4P.2H2O.6O.W/c2*1-5-29(6-2)19-13-15-23-25(17-19)33-26-18-20(30(7-3)8-4)14-16-24(26)27(23)21-11-9-10-12-22(21)28(31)32;;1-5(2,3)4;;;;;;;;;/h2*9-18H,5-8H2,1-4H3;;(H3,1,2,3,4);2*1H2;;;;;;;/q;;;;;;;;;;2*-1;+2
• InChI Key： KUSIIMXPGJKPHK-UHFFFAOYSA-N
• SMILES： O=[Mo]=O.OP([O-])(O)=O.OS(=O)(O)=O.CCN(C1C=CC2C(=C3C=C/C(=[N+](/CC)\CC)/C=C3OC=2C=1)C1=CC=CC=C1C(=O)O)CC

Computed Properties

• Exact Mass: 766.05000
• Monoisotopic Mass: 768.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 46
• Rotatable Bond Count: 7
• Complexity: 1070
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 251A^2

Experimental Properties

• Color/Form: Purple powder
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 242.44000
• LogP: 7.03620

Pigment Violet 1 Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.

Additional information on Pigment Violet 1

Pigment Violet 1 (CAS No: 1326-03-0) - A Comprehensive Overview

Pigment Violet 1, identified by the Chemical Abstracts Service Number (CAS No) 1326-03-0, is a prominent organic pigment widely utilized in various industrial and artistic applications. This compound, belonging to the phthalocyanine family, has garnered significant attention due to its exceptional color properties, stability, and versatility. The following discussion delves into the chemical structure, applications, and recent advancements in the research and utilization of Pigment Violet 1.

The molecular structure of Pigment Violet 1 is characterized by a macrocyclic framework composed of four benzene rings fused into a porphyrin-like core. This unique configuration imparts remarkable lightfastness and thermal stability, making it an ideal candidate for high-quality printing inks, coatings, and plastics. The pigment's vivid violet hue is attributed to its ability to absorb light in the blue-green region of the visible spectrum, resulting in a deep and saturated coloration.

In recent years, Pigment Violet 1 has found increasing application in the field of electronic displays. Its excellent light stability and high color purity make it suitable for use in organic light-emitting diodes (OLEDs) and liquid crystal displays (LCDs). Research has demonstrated that incorporating Pigment Violet 1 into these devices can enhance their performance by improving color accuracy and longevity. Furthermore, studies have explored its potential in flexible electronics, where its resistance to environmental degradation is particularly advantageous.

Another emerging area of research involves the use of Pigment Violet 1 in biomedicine. Its unique optical properties have been leveraged in the development of photodynamic therapy agents. When exposed to specific wavelengths of light, Pigment Violet 1 can generate reactive oxygen species that selectively target and destroy cancer cells. Preliminary clinical trials have shown promising results, indicating its potential as a non-invasive treatment modality for certain types of malignancies. Additionally, its fluorescence characteristics make it useful for imaging applications in diagnostic tools.

The industrial production of Pigment Violet 1 typically involves a multi-step synthesis process that begins with the reaction of benzene derivatives. Advances in synthetic methodologies have led to more efficient and environmentally friendly production techniques. For instance, catalytic processes have been developed to minimize waste and reduce energy consumption during manufacturing. These innovations not only enhance cost-effectiveness but also align with global sustainability goals.

The versatility of Pigment Violet 1 extends beyond its traditional uses in textiles and paints. It has been increasingly employed in graphic arts and printing due to its ability to produce sharp, high-contrast images. Its compatibility with various substrates, including paper and synthetic materials, further broadens its applicability. Moreover, its resistance to fading under UV light ensures that printed materials maintain their vibrancy over extended periods.

In the realm of environmental science, researchers are investigating the ecological impact of Pigment Violet 1. Studies have assessed its biodegradability and toxicity profile to ensure safe disposal methods are developed. While initial findings suggest that it poses minimal risk under normal conditions, ongoing research aims to further mitigate any potential environmental concerns. This approach underscores the importance of responsible chemical management throughout the lifecycle of industrial compounds.

The future prospects for Pigment Violet 1 are bright, with ongoing research uncovering new applications and refining existing ones. As technology advances, its role in cutting-edge fields such as nanotechnology and advanced materials science is likely to expand. Collaborative efforts between chemists, engineers, and medical researchers will continue to drive innovation, ensuring that this versatile pigment remains at the forefront of industrial and scientific progress.